Cas no 864961-01-3 (1-(4-fluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(4-fluorophenyl)methylcyclopropan-1-amine
• CAS No: 864961-01-3
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD09888603
• CID: 3165091
• PubChem ID: 21098544
• Update Time: 2025-11-06

1-(4-fluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)cyclopropanamine
• 1-(4-fluorophenyl)methylcyclopropan-1-amine
• DB-390471
• AB90922
• 1-(4-Fluorobenzyl)cyclopropan-1-amine
• XPPLAXOXGSXQLH-UHFFFAOYSA-N
• 1-[(4-fluorophenyl)methyl]cyclopropan-1-amine
• EN300-246745
• CS-0306911
• SCHEMBL5349239
• 1-(4-Fluoro benzyl)cyclopropylamine
• ZB1195
• AKOS011972495
• 1-[(4-Fluorophenyl)methyl]cyclopropanamine
• 864961-01-3

• MDL： MFCD09888603
• Inchi： 1S/C10H12FN/c11-9-3-1-8(2-4-9)7-10(12)5-6-10/h1-4H,5-7,12H2
• InChI Key： XPPLAXOXGSXQLH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CC1)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methylcyclopropan-1-amine

Comprehensive Guide to 1-(4-fluorophenyl)methylcyclopropan-1-amine (CAS No. 864961-01-3): Properties, Applications, and Market Insights

1-(4-fluorophenyl)methylcyclopropan-1-amine (CAS No. 864961-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylamine structure and 4-fluorophenyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C10H12FN, and it exhibits distinct physicochemical properties that make it valuable in multiple applications.

The growing interest in 1-(4-fluorophenyl)methylcyclopropan-1-amine is driven by its role in drug discovery, particularly in the development of CNS-active compounds and enzyme inhibitors. Researchers are increasingly exploring its potential in addressing neurological disorders, a hot topic in modern medicine. The compound's fluorinated aromatic ring enhances its metabolic stability, making it a preferred choice for medicinal chemists.

From a chemical perspective, 1-(4-fluorophenyl)methylcyclopropan-1-amine demonstrates remarkable stability under various conditions, which is crucial for its handling and storage. Its amine functional group allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility has positioned it as a versatile building block in organic synthesis.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in neuroprotective agents and mood disorder treatments. Recent studies suggest that derivatives of 1-(4-fluorophenyl)methylcyclopropan-1-amine may interact with specific neurotransmitter systems, opening new avenues for therapeutic development. These findings align with current trends in personalized medicine and targeted drug delivery.

In terms of market dynamics, the demand for 1-(4-fluorophenyl)methylcyclopropan-1-amine has been steadily increasing, particularly in regions with strong pharmaceutical R&D sectors. The compound's high purity grades are especially sought after by research institutions and drug manufacturers. Market analysts predict continued growth, driven by advancements in neurological research and drug development technologies.

Quality control is paramount when working with 1-(4-fluorophenyl)methylcyclopropan-1-amine. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and NMR spectra, to ensure product integrity. Researchers should verify these specifications when sourcing the compound for sensitive applications.

The synthesis of 1-(4-fluorophenyl)methylcyclopropan-1-amine involves multi-step organic reactions, with careful attention to reaction conditions and purification methods. Recent innovations in green chemistry have led to more sustainable production processes, reducing environmental impact while maintaining high yields. This aligns with the growing emphasis on eco-friendly synthesis in the chemical industry.

From a regulatory standpoint, 1-(4-fluorophenyl)methylcyclopropan-1-amine is subject to standard chemical handling guidelines. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed. The compound's stability profile makes it relatively easy to handle compared to more reactive substances.

Future research directions for 1-(4-fluorophenyl)methylcyclopropan-1-amine may focus on expanding its utility in catalysis and material science. Preliminary studies suggest potential applications in polymer chemistry and coordination complexes, indicating that this compound's versatility is far from fully explored.

For researchers considering 1-(4-fluorophenyl)methylcyclopropan-1-amine for their projects, it's essential to consult recent literature and patent filings. The compound has been referenced in numerous scientific publications and patent applications, particularly in the context of medicinal chemistry and drug design.

In conclusion, 1-(4-fluorophenyl)methylcyclopropan-1-amine (CAS No. 864961-01-3) represents a valuable chemical entity with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and growing importance in drug discovery make it a compound worth watching in coming years. As research continues to uncover new potential uses, this molecule may play an increasingly significant role in addressing current healthcare challenges.